Cas no 2034570-81-3 (N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide)

• Product Name: N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide
• CAS No: 2034570-81-3
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 6329842
• PubChem ID: 122160662
• Update Time: 2025-10-10

N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide
• AKOS032463929
• N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)tetrahydrofuran-3-carboxamide
• F6573-1824
• 2034570-81-3
• N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]oxolane-3-carboxamide
• N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}oxolane-3-carboxamide

• Inchi： 1S/C14H17N5O2/c1-19-8-11(6-18-19)13-12(15-3-4-16-13)7-17-14(20)10-2-5-21-9-10/h3-4,6,8,10H,2,5,7,9H2,1H3,(H,17,20)
• InChI Key： DDLQQTOGWGRLJM-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2C(C3C=NN(C)C=3)=NC=CN=2)=O)C1

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.9Ų

Additional information on N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide

Comprehensive Overview of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide (CAS No. 2034570-81-3)

The compound N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide (CAS No. 2034570-81-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrazine core and a 1-methyl-1H-pyrazole substituent, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in high-throughput screening and computational drug design. N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, making it a promising candidate for further optimization. Its oxolane-3-carboxamide moiety enhances solubility, a key factor in improving bioavailability—a common challenge in drug development.

The compound's CAS No. 2034570-81-3 is frequently searched in scientific databases, reflecting its relevance in current research. Users often inquire about its synthetic routes, physicochemical properties, and potential therapeutic applications. For instance, questions like "How to synthesize N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide?" or "What are the binding affinities of CAS 2034570-81-3?" are common in academic and industrial circles. These queries highlight the growing interest in leveraging this compound for innovative drug formulations.

From a structural perspective, the integration of a pyrazine ring and a methyl-pyrazole group offers versatility in molecular interactions. This design is particularly advantageous for targeting kinases and other enzymes involved in signal transduction. Recent studies suggest that derivatives of N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide could exhibit selectivity toward specific isoforms, reducing off-target effects—a major hurdle in kinase inhibitor development.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. Its ability to cross the blood-brain barrier, attributed to the oxolane fragment, opens doors for treating conditions like Alzheimer's and Parkinson's diseases. Researchers are also investigating its role in immunomodulation, given the increasing focus on autoimmune therapies and checkpoint inhibitors in oncology.

In summary, N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}oxolane-3-carboxamide (CAS No. 2034570-81-3) represents a compelling case study in modern drug design. Its multifaceted applications, from kinase inhibition to CNS targeting, align with today's emphasis on precision medicine and personalized therapies. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in the next generation of pharmaceuticals.